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Get Quote

The table below summarizes the core technical characteristics of ZONYL FS-300, which form the basis of

its compatibility and functionality.

Property Specification

Ionic Character Nonionic [1] [2] [3]

Molecular Formula RfCH₂CH₂O(CH₂CH₂O)ₓH [4] [5] [1]

Typical Form ~25% solids in water [4] [1]

Density 1.10 ± 0.05 g/mL at 20 °C [4] [5] [1]

Solubility Soluble in THF and water [1]

Key Compatibility
Note

Compatible with other ionic surfactants; not affected by polyvalent cations in
solution [2]

Experimental Protocols from Research Literature

Here are detailed methodologies for two key experiments that demonstrate ZONYL FS-300's compatibility

and function in mixed-surfactant systems.
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Forming Light-Induced Reconfigurable Complex Emulsions

This protocol from Langmuir (2018) demonstrates the use of ZONYL FS-300 with a light-responsive

cationic surfactant (C4AZOC2TAB) [1] [6].

1. Objective: To prepare complex oil-in-water emulsions whose topology can be reconfigured using light. 2.

Materials:

Oils: Hexane (H) and perfluorooctane (F).
Aqueous Surfactant Solution: A mixture of ZONYL FS-300 and the light-responsive surfactant

C4AZOC2TAB in water.
Equipment: Microvortex mixing apparatus (e.g., XW-80A). 3. Workflow: The following diagram

illustrates the emulsion preparation and phase-separation process.
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Heat Oil Phase

Mix Hexane & Perfluorooctane

Heat to >37°C (Tc)

Combine & Emulsify

Heat Aqueous Phase

Preheat Surfactant Solution
(ZONYL FS-300 + C4AZOC2TAB)

Mix for 1 min at 2800 rpm

Cool & Equilibrate

Cool to 25°C and
 equilibrate for 12h

Complex Emulsion Ready

Click to download full resolution via product page

4. Key Findings: The topology of the final emulsion (e.g., double or Janus) was highly dependent on the

mass ratio of ZONYL FS-300 to C4AZOC2TAB. The emulsion structure could be switched by UV/blue

light irradiation, which changes the properties of the light-responsive surfactant [1] [6].
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Enhancing Stretchable and Transparent Conductive Electrodes

This protocol is based on a study published in Advanced Functional Materials (2020) that used ZONYL FS-

300 as a key additive in a PEDOT:PSS electrode system [2].

1. Objective: To synthesize stretchable and transparent conductive electrodes for applications in organic

photovoltaics and strain sensors. 2. Role of ZONYL FS-300:

Adhesion Promotion: Ensures the adhesion of the PEDOT:PSS conductive polymer to hydrophobic
substrate surfaces.

Plasticizing Effect: Improves the mechanical properties and processing performance of the
electrode on elastic substrates. 3. Key Result: The PEDOT:PSS/PEO electrode system formulated

with ZONYL FS-300 achieved a power conversion efficiency (PCE) of 11.9% when used in an organic
solar cell [2].

Important Regulatory and Supply Context

It is crucial to note that ZONYL FS-300 and related fluorosurfactants have significant regulatory and supply

considerations.

Environmental Persistence: ZONYL FS-300 is a PFAS (per- and polyfluoroalkyl substance).
Research into it often includes studying its persistence in the environment and potential exposure

routes [4].
Product Discontinuation: The ZONYL product line was largely discontinued between 2009 and

2014. The Chemours Company replaced it with the Capstone series, which is based on short-chain
chemistry that meets the U.S. EPA PFOA Stewardship Program goals [3].

Replacement Guidance: For ZONYL FS-300, the recommended starting points for replacement are
Capstone FS-30 or Capstone FS-34 [3]. Reformulation is not a direct one-to-one replacement;

testing multiple concentrations is necessary to achieve optimal performance.

Summary for Researchers

Proven Compatibility: ZONYL FS-300 has documented compatibility in mixed-surfactant systems,
both with other ionic surfactants and specific light-responsive cationic surfactants [2] [6].

Functional Versatility: It is effective not only as a surfactant for reducing surface tension but also as
a processing aid to improve material adhesion and mechanical properties [2].
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Critical Discontinuation: Be aware that this specific chemical is likely discontinued. For ongoing or

new projects, it is essential to evaluate its recommended replacements, such as the Capstone series,
and plan for necessary reformulation and testing [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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